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Introduction

(2-methyl-1H-indol-5-yl)methanamine is a heterocyclic organic compound belonging to the
indole family. The indole scaffold is a prominent feature in many biologically active natural
products and synthetic compounds, making its derivatives, such as (2-methyl-1H-indol-5-
yl)methanamine, of significant interest in medicinal chemistry and drug discovery. This
technical guide provides a summary of the available information on (2-methyl-1H-indol-5-
yl)methanamine, including its chemical properties and potential therapeutic applications based
on the activities of related indole derivatives.

It is important to note that while the foundational chemical data for this specific compound is
available, detailed experimental protocols and elucidated signaling pathways are not
extensively documented in publicly accessible literature. Therefore, this guide also presents
information on closely related compounds to provide a contextual understanding of its potential
synthesis and biological activities.

Chemical and Physical Properties
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The fundamental chemical and physical properties of (2-methyl-1H-indol-5-yl)methanamine
are summarized in the table below.

Property Value

CAS Number 36798-25-1

Molecular Formula C1oH12N:2

Molecular Weight 160.22 g/mol

IUPAC Name (2-methyl-1H-indol-5-yl)methanamine
Synthesis

A detailed, peer-reviewed synthesis protocol specifically for (2-methyl-1H-indol-5-
yl)methanamine is not readily available in the surveyed literature. However, the synthesis of a
structurally similar compound, (2,3-dihydro-1H-indol-5-yImethyl)amine, has been documented
and can serve as a reference for a potential synthetic route. The procedure involves the
deprotection of a protected amine precursor.

Representative Experimental Protocol: Synthesis of (2,3-
dihydro-1H-indol-5-ylmethyl)amine

A detailed protocol for the synthesis of the related compound (2,3-dihydro-1H-indol-5-
ylmethyl)amine has been reported.[1][2][3] The process involves the deprotection of 2-((1-
acetylindolin-5-yl)methyl)isoindoline-1,3-dione.[1][2][3]

Synthesis of (2,3-dihydro-1H-indol-5-ylmethyl)amine dihydrochloride: A mixture of 2-((1-
acetylindolin-5-yl)methyl)isoindoline-1,3-dione (2 g, 6.3 mmol) and hydrazine hydrate (1 mL,
31.6 mmol) in methanol (20 mL) is refluxed for 3 hours.[1] The excess methanol is removed
under reduced pressure. Water (10 mL) and concentrated HCI (10 mL) are added to the
residue, and the mixture is heated with stirring for 3 hours at 70 °C. After filtering the
precipitate, the aqueous layer is evaporated. The resulting residue is washed with acetone and
dried.[1]

Synthesis of (2,3-dihydro-1H-indol-5-ylmethyl)amine: The dihydrochloride salt (1 g, 4.56 mmol)
is dissolved in water (8 mL). A 40% NaOH solution is added dropwise at room temperature until
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the pH reaches 9. The solution is then extracted with CH2Cl2 (2 x 10 mL). The combined

organic phases are dried over MgSOa, filtered, and concentrated under reduced pressure to
yield the final product.[1]

Synthesis Workflow

The following diagram illustrates a generalized workflow for the synthesis of an
indolylmethanamine derivative, based on the protocol for the related compound.
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General Synthesis Workflow for an Indolylmethanamine Derivative

Protected Indole Precursor

(e.g., 2-((1-acetylindolin-5-yl)methyl)isoindoline-1,3-dione)

Deprotection Step 1
(e.g., Hydrazine hydrate in Methanol, Reflux)

Deprotection Step 2
(e.g., HCI in Water, Heat)

Dihydrochloride Salt Intermediate

Neutralization
(e.g., NaOH solution)

Extraction with Organic Solvent
(e.g., CH2CI2)

Final Product

((indol-5-yl)methanamine derivative)

Click to download full resolution via product page

Caption: General synthesis workflow for an indolylmethanamine derivative.
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Potential Biological Activities and Therapeutic
Applications

While specific biological data for (2-methyl-1H-indol-5-yl)methanamine is limited, the broader
class of indole derivatives has been extensively studied and shown to possess a wide range of
pharmacological activities.[4] These activities provide a basis for predicting the potential
therapeutic applications of this compound.

Potential Biological Activity Description

Indole derivatives have been shown to exhibit
anticancer properties by targeting various

cellular processes involved in cancer

Anticancer
development.[5] Some compounds act as
tubulin polymerization inhibitors, leading to cell
cycle arrest and apoptosis.[5][6]
Many indole-based compounds have
Antimicrobial demonstrated antibacterial and antifungal

properties.[4]

Anti-in ‘ Certain indole derivatives have shown potential
nti-inflammatory .
as anti-inflammatory agents.[7]

) The indole scaffold is present in compounds that
Analgesic . ]
exhibit analgesic effects.

. Some indole derivatives have been investigated
Antidepressant _ _
for their antidepressant effects.[8]

Certain indole alkaloids are known to interact
o with neurotransmitter receptors in the brain,
Central Nervous System (CNS) Activity ) ] o ] )
suggesting potential applications in treating

neurological disorders.

Signaling Pathways

There is currently no specific information available in the public domain detailing the signaling
pathways modulated by (2-methyl-1H-indol-5-yl)methanamine. Research into the biological
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activities of various indole derivatives suggests that they can interact with a multitude of
targets. For instance, some anticancer indole compounds are known to interfere with tubulin
polymerization, a critical process in cell division.[5][6] Others may act as inhibitors of specific
enzymes like histone deacetylases (HDACS) or kinases involved in cancer cell proliferation.[8]
Further research is required to elucidate the specific mechanism of action and signaling
pathways associated with (2-methyl-1H-indol-5-yl)methanamine.

Conclusion

(2-methyl-1H-indol-5-yl)methanamine is a compound of interest due to its indole core
structure, which is associated with a wide range of biological activities. While detailed
experimental data for this specific molecule is not extensively available, the information on
related compounds provides a valuable framework for future research. The synthesis of this
compound is likely achievable through established organic chemistry methods, and it holds
potential for investigation in various therapeutic areas, particularly in oncology and infectious
diseases. Further in-depth studies are necessary to fully characterize its biological profile and
therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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